Cas no 64154-63-8 (Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-)
64154-63-8 structure
Product Name:Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-
CAS No:64154-63-8
MF:C15H15NO5
MW:289.283304452896
CID:1671282
PubChem ID:17604225
Update Time:2025-04-21
Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)-
- (5-methoxy-2-nitro-4-phenylmethoxyphenyl)methanol
- DB-110750
- AKOS009116119
- DTXSID80589686
- [4-(Benzyloxy)-5-methoxy-2-nitrophenyl]methanol
- SCHEMBL13224057
- 64154-63-8
-
- Inchi: 1S/C15H15NO5/c1-20-14-7-12(9-17)13(16(18)19)8-15(14)21-10-11-5-3-2-4-6-11/h2-8,17H,9-10H2,1H3
- InChI Key: MBOUNAKTOGNNAX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC(=C(CO)C=C1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 289.09505
- Monoisotopic Mass: 289.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 81.83
Benzenemethanol, 5-methoxy-2-nitro-4-(phenylmethoxy)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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